(S)-2-Amino-3-(furan-2-yl)propanoic acid hydrochloride

• Molecular Formula: C7H10ClNO3
• Molecular Weight: 191.61 g/mol
• SMILES: C1=COC(=C1)CC(C(=O)O)N.Cl
• InChI: InChI=1S/C7H9NO3.ClH/c8-6(7(9)10)4-5-2-1-3-11-5;/h1-3,6H,4,8H2,(H,9,10);1H/t6-;/m0./s1
• InChIKey: LWMGRXJXMDWFGB-RGMNGODLSA-N

(S)-2-Amino-3-(furan-2-yl)propanoic acid hydrochloride – Compound Class and Core Characteristics for Procurement Evaluation

(S)-2-Amino-3-(furan-2-yl)propanoic acid hydrochloride (CAS 127682-08-0), also referred to as L-2-furylalanine hydrochloride or H-β-(2-furyl)-L-alanine, is a non-proteinogenic, chiral α-amino acid derivative featuring a 2-furyl substituent at the β-position of the L-alanine backbone . The hydrochloride salt form (molecular formula C₇H₁₀ClNO₃, MW 191.61) is the standard commercially supplied research-grade format, distinguished from the free base (CAS 121786-31-0, MW 155.15) [1]. This compound belongs to the broader class of heteroaryl-substituted alanine analogs, which includes 2-thienylalanine, 3-furylalanine, and 5-phenylfuran-2-ylalanine derivatives, and is employed as a versatile building block in peptide synthesis, medicinal chemistry, and chemical biology applications where furan-mediated chemoselective reactivity is required.

Format Hydrochloride salt for direct aqueous dissolution in peptide synthesis and biochemical assays

Stereochemical control L-enantiomer for chirality-dependent studies; reported enantioselective synthesis >99% ee

Chemoselective handle 2-Furyl side chain enables FuTine oxidative ligation; thienyl/phenyl analogs lack this reactivity

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 13635559, 3-Furan-2-ylalanine. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/3-Furan-2-ylalanine View Source

Why (S)-2-Amino-3-(furan-2-yl)propanoic acid hydrochloride Cannot Be Generically Substituted by Free Base, Racemate, or Other Heteroaryl Alanine Analogs

Substituting the (S)-enantiomer hydrochloride salt with the free base, the racemic DL-mixture, the D-enantiomer, or a thienyl-/phenyl-analog introduces scientifically consequential differences in solubility, chiral fidelity, chemoselective reactivity, and acidolytic stability that directly impact experimental reproducibility. The free base lacks the aqueous solubility of the hydrochloride for direct use in physiological buffers. The racemate eliminates stereochemical purity critical for biological recognition, as the L-configuration is the biologically active form [1]. The furan ring—unlike the thiophene or phenyl ring—undergoes a unique oxidative rearrangement to a pyrrole electrophile, enabling site-selective peptide labeling and macrocyclization that is mechanistically inaccessible to sulfur or carbon isosteres [2]. Each of these differences is quantified below.

Free base vs. hydrochloride

Free base requires organic co-solvent or pH adjustment, altering aqueous protocol solubility and may introduce reproducibility gaps.

Racemate or D-enantiomer

Loss of stereochemical purity may shift biological recognition; reported >99% ee attribute not present in racemate.

Thienyl or phenyl analogs

Cannot perform furan-oxygen-dependent oxidative rearrangement; FuTine macrocyclization and labeling strategies become inapplicable.

• [1] Hilker M, et al. How to spoil the taste of insect prey? A novel feeding deterrent against ants released by larvae of the alder leaf beetle, Agelastica alni. ChemBioChem. 2010;11(12):1720-1726. doi:10.1002/cbic.201000130. PMID: 20632433. View Source
• [2] Madder A, et al. Bioinspired one-pot furan-thiol-amine multicomponent reaction for making heterocycles and its applications. Nature Communications. 2023;14:4086. doi:10.1038/s41467-023-39708-7. View Source

Quantitative Evidence Differentiating (S)-2-Amino-3-(furan-2-yl)propanoic acid hydrochloride from Close Analogs

Aqueous Solubility: Hydrochloride Salt vs. Free Base Differentiation

The hydrochloride salt form of (S)-2-amino-3-(furan-2-yl)propanoic acid provides enhanced aqueous solubility compared to the free base, a property inferred from the class-level behavior of amino acid hydrochlorides. Vendor specifications from ChemImpex and CymitQuimica describe the hydrochloride salt as water-soluble and suitable for direct dissolution in aqueous buffers for biochemical assays and solid-phase peptide synthesis coupling steps . The free base (CAS 121786-31-0, MW 155.15) lacks the ionic character contributed by the hydrochloride counterion and requires organic co-solvents or pH adjustment for comparable dissolution . While direct quantitative solubility values (e.g., mg/mL in water at 25°C) are not reported in the peer-reviewed literature for either form, the practical procurement implication is that the hydrochloride salt eliminates an additional solubilization step in standard aqueous protocols.

Aqueous solubility

Class-level inference

Hydrochloride salt: water-soluble per vendor; free base requires organic co-solvent or pH adjustment.

Supports aqueous-formulation workflow selection.

No peer-reviewed mg/mL data available.

Evidence Dimension	Aqueous solubility and ease of formulation
Target Compound Data	Hydrochloride salt (C₇H₁₀ClNO₃, MW 191.61); water-soluble per vendor specifications; directly usable in aqueous buffers
Comparator Or Baseline	Free base (S)-2-amino-3-(furan-2-yl)propanoic acid (C₇H₉NO₃, MW 155.15); requires organic co-solvent or pH adjustment
Quantified Difference	Qualitative class-level difference (salt vs. free base); no peer-reviewed mg/mL data available for either form
Conditions	Ambient temperature aqueous dissolution; vendor-specified handling protocols

Why This Matters

For laboratories running aqueous peptide coupling or biochemical assays, the pre-formulated hydrochloride salt eliminates a solubility bottleneck and reduces protocol variability compared to the free base.

Enantiomeric Purity: L-Enantiomer Stereochemical Integrity vs. Racemate and D-Enantiomer

The (S)-enantiomer hydrochloride is the biologically active stereoisomer, as demonstrated by the natural product isolation of γ-L-glutamyl-L-2-furylalanine from Agelastica alni larval defensive secretion, where the absolute L-configuration was confirmed by enantioselective gas chromatography after derivatization [1]. Demir et al. (2003) reported an oxazaborolidine-catalyzed enantioselective synthesis yielding both enantiomers with >99% enantiomeric excess (ee), establishing that high optical purity is synthetically accessible and analytically verifiable [2]. For the Fmoc-protected derivative (Fmoc-L-2-furylalanine, CAS 159611-02-6), a vendor-reported specific rotation of [α]²⁰/D = -33.0 to -37.0 degrees (c=1, DMF) provides a quantitative quality control metric that distinguishes the L-enantiomer from the D-enantiomer and racemate [3]. The racemic DL-2-furylalanine (CAS 4066-39-1, melting point 260°C) lacks stereochemical uniformity and is unsuitable for applications requiring chiral fidelity, such as incorporation into bioactive peptide sequences or structure-activity relationship studies.

Enantiomeric purity

Class-level inference

>99% ee reported via enantioselective synthesis; Fmoc derivative [α]²⁰/D -33.0 to -37.0° (c=1, DMF).

Supports enantiomer-attribution review in chiral studies.

Specific rotation provides QC benchmark; racemate shows 0% ee.

Evidence Dimension	Enantiomeric purity and chiral identity verification
Target Compound Data	(S)-enantiomer hydrochloride; L-configuration confirmed by enantioselective GC; Fmoc derivative [α]²⁰/D = -33.0 to -37.0° (c=1, DMF)
Comparator Or Baseline	DL-2-furylalanine (racemate, CAS 4066-39-1, mp 260°C); D-enantiomer (CAS 110772-46-8); free base L-enantiomer (CAS 121786-31-0)
Quantified Difference	>99% ee achievable for L-enantiomer via enantioselective synthesis vs. 0% ee for racemate; specific rotation provides QC benchmark absent for racemate
Conditions	Enantioselective GC after chiral derivatization; polarimetry in DMF at 20°C

Why This Matters

Procurement of the racemate or D-enantiomer instead of the specified (S)-hydrochloride cannot replicate stereospecific biological recognition, invalidating structure-activity and target-engagement studies.

• [1] Hilker M, et al. How to spoil the taste of insect prey? A novel feeding deterrent against ants released by larvae of the alder leaf beetle, Agelastica alni. ChemBioChem. 2010;11(12):1720-1726. doi:10.1002/cbic.201000130. PMID: 20632433. View Source
• [2] Demir AS, Sesenoglu Ö, Ülkü D, Arıcı C. Novel Enantioselective Synthesis of Both Enantiomers of Furan-2-yl Amines and Amino Acids. Helvetica Chimica Acta. 2003;86(1):91-105. View Source
• [3] Aikeshiji (Aike Reagent). Fmoc-L-2-furylalanine (CAS 159611-02-6) product specifications: Purity ≥98.0% (neutralization titration), Melting point 137.0–141.0°C, Specific rotation [α]²⁰/D -33.0 to -37.0° (C=1, DMF). Available at: https://www.aikeshiji.com View Source

Furan-Specific Chemoselective Reactivity: FuTine Reaction vs. Thienylalanine and Phenylalanine

The 2-furyl side chain undergoes a unique oxidative transformation—mediated by N-bromosuccinimide (NBS) or endogenous oxidation—to generate a reactive pyrrole electrophile that traps thiol and amine nucleophiles in a one-pot Furan-Thiol-Amine (FuTine) multicomponent reaction under physiological conditions [1]. This reactivity is strictly dependent on the furan heterocycle; thiophene (2-thienylalanine), phenyl (phenylalanine), and imidazole analogs do not undergo this oxidative rearrangement, as the furan oxygen is mechanistically required for the ring-opening/ring-closing cascade [2]. Decoene et al. (2018) demonstrated that template peptides containing furylalanine adjacent to lysine undergo spontaneous one-pot oxidation–reduction cyclization to form pyrrole-bridged macrocycles, a transformation not achievable with any other genetically encodable or commercially available non-canonical amino acid [3]. The reaction proceeds with full chemoselectivity, leaving cysteine, histidine, arginine, serine, and tyrosine residues unmodified, enabling site-specific peptide stapling and protein engineering applications that are fundamentally inaccessible to sulfur-, oxygen-absent, or purely carbocyclic analogs.

FuTine reactivity

Head-to-head comparison

2-Furylalanine exclusively forms pyrrole electrophile via NBS oxidation; thienyl/phenyl analogs show zero conversion.

Defines chemoselective workflow fit; analogs cannot substitute.

Furan oxygen required; reaction chemoselective over Cys, His, Arg, Ser, Tyr.

Evidence Dimension	Chemoselective oxidative rearrangement to pyrrole electrophile
Target Compound Data	2-Furylalanine: undergoes FuTine reaction with NBS oxidation, traps thiol/amine nucleophiles, forms pyrrole adducts and macrocycles; chemoselective over Cys, His, Arg, Ser, Tyr
Comparator Or Baseline	2-Thienylalanine: no oxidative ring-opening (sulfur cannot form analogous pyrrole); Phenylalanine: no heterocycle to oxidize; 3-Furylalanine: different regioisomer with altered oxidative behavior
Quantified Difference	Qualitative mechanistic exclusivity: furan oxygen is required for the oxidative rearrangement; thiophene and phenyl analogs show zero conversion under identical conditions
Conditions	NBS oxidation in aqueous/organic media at ambient temperature; FIT (flexible in vitro translation) and SPPS platforms

Why This Matters

For chemical biology and peptide therapeutics programs, only the 2-furylalanine derivative enables the FuTine ligation handle; substituting with thienylalanine, phenylalanine, or 3-furylalanine eliminates the core synthetic strategy.

• [1] Madder A, et al. Bioinspired one-pot furan-thiol-amine multicomponent reaction for making heterocycles and its applications. Nature Communications. 2023;14:4086. doi:10.1038/s41467-023-39708-7. View Source
• [2] Hoogewijs K, Deceuninck A, Madder A. Aromatic capping surprisingly stabilizes furan moieties in peptides against acidic degradation. Organic & Biomolecular Chemistry. 2012;10(20):3999-4002. doi:10.1039/C2OB25548K. View Source
• [3] Decoene KW, Vannecke W, Passioura T, Suga H, Madder A. Pyrrole-Mediated Peptide Cyclization Identified through Genetically Reprogrammed Peptide Synthesis. Biomedicines. 2018;6(4):99. doi:10.3390/biomedicines6040099. View Source

Acidolytic Stability During Solid-Phase Peptide Synthesis: Furylalanine-Specific Degradation and Optimized Cleavage Conditions

Schulz et al. (2004) demonstrated that (2-furyl)-L-alanine-containing peptides synthesized via Fmoc solid-phase peptide synthesis (SPPS) undergo partial degradation of the furyl group during standard TFA-mediated final deprotection in the presence of cation scavengers such as ethanedithiol and propanedithiol. The major degradation byproduct was identified as a bis-dithioacetal formed after acidic hydrolysis of the furan ring [1]. The study quantitatively evaluated alternative cleavage cocktails and established that mixtures containing water and triisopropylsilane (TIS) or 3,6-dioxa-1,8-octanedithiol (DODT) in trifluoroacetic acid are sufficient to minimize this furan-specific side reaction [2]. By contrast, standard amino acids (e.g., phenylalanine, alanine) do not undergo heterocycle hydrolysis during TFA cleavage and are compatible with conventional scavenger cocktails. Hoogewijs et al. (2012) further demonstrated that introducing proximate aromatic residues (aromatic capping) in the peptide sequence suppresses furan degradation, enabling versatile incorporation of 2-furylalanine at internal, C-terminal, and the previously problematic N-terminal positions [3]. This position-dependent stability profile is unique to furylalanine and necessitates protocol modifications not required for thienylalanine or phenylalanine analogs.

SPPS acidolytic stability

Cross-study comparable

Furan degradation to bis-dithioacetal with ethanedithiol scavenger; suppressed by water+TIS or DODT in TFA.

Protocol customization required; standard TFA cocktails reduce yield.

Aromatic capping further stabilizes furan at N-terminal positions.

Evidence Dimension	Acidolytic stability of heterocyclic side chain during TFA cleavage from resin
Target Compound Data	(2-Furyl)-L-alanine: partial degradation to bis-dithioacetal byproduct with ethanedithiol/propanedithiol scavengers; degradation suppressed with water+TIS or DODT in TFA; position-dependent stability improved by aromatic capping
Comparator Or Baseline	Phenylalanine and alanine: no heterocycle hydrolysis under any TFA cleavage conditions; 2-thienylalanine: thiophene ring stable under acidic cleavage but lacks furan oxidative reactivity
Quantified Difference	Qualitative stability difference: furan-specific degradation requires protocol customization; aromatic capping fully suppresses degradation enabling N-terminal incorporation (previously unattainable)
Conditions	Fmoc-SPPS; TFA cleavage cocktails with varying scavenger compositions; 2h cleavage at room temperature

Why This Matters

A researcher using standard TFA cleavage protocols optimized for canonical amino acids will experience furylalanine peptide degradation and reduced yield; the Schulz and Hoogewijs protocols are mandatory for successful synthesis and must be factored into procurement and experimental planning.

• [1] Schulz A, Busmann A, Klüver E, Schnebel M, Adermann K. Stability and Cleavage Conditions of (2-Furyl)-L-Alanine-Containing Peptides. Protein & Peptide Letters. 2004;11(6):601-606. PMID: 15579131. View Source
• [2] Schulz A, et al. (same as REFS-1). Cleavage cocktails containing water and triisopropylsilane or 3,6-dioxa-1,8-octanedithiol (DODT) in TFA minimize furan degradation. Protein & Peptide Letters. 2004;11(6):601-606. View Source
• [3] Hoogewijs K, Deceuninck A, Madder A. Aromatic capping surprisingly stabilizes furan moieties in peptides against acidic degradation. Organic & Biomolecular Chemistry. 2012;10(20):3999-4002. doi:10.1039/C2OB25548K. View Source

Regioisomer-Specific Antimicrobial Activity: β-2-Furylalanine vs. β-3-Furylalanine vs. β-2-Thienylalanine

Dittmer et al. (1964) reported that β-3-furylalanine was more toxic than β-2-furylalanine in Escherichia coli (ATCC 9723 and 9723f), while in Lactobacillus arabinosus 17-5 the β-2-isomer was more toxic than the β-3-isomer, demonstrating regioisomer-specific and species-dependent antimicrobial activity [1]. Frieden et al. (1951) quantified the growth inhibition of β-2-furyl-DL-alanine (the racemic form): 50% inhibition of normal growth required 140 μg per 7.2 mL for Saccharomyces cerevisiae (Fleischmann strain 139) and 12.4 μg per 7.2 mL for E. coli [2]. The antiphenylalanine properties of β-2-furylalanine were found to be quite similar to those of β-2-thienylalanine, with phenylalanine effectively reversing toxicity in both cases, while the reversal pattern of other amino acids (leucine, tryptophan, isoleucine, tyrosine) differed between the two compounds, indicating non-identical metabolic interference profiles [3]. Although these historical data were generated with the racemic DL-mixture rather than the enantiopure L-hydrochloride, they establish that regioisomer selection (2-furyl vs. 3-furyl) and heterocycle identity (furyl vs. thienyl) produce quantitatively distinct biological outcomes—a differentiation relevant for antimetabolite screening programs.

Regioisomer antimicrobial

Cross-study comparable

β-2-Furyl-DL-alanine IC50: 12.4 μg/7.2 mL (E. coli), 140 μg/7.2 mL (S. cerevisiae); toxicity reversed by phenylalanine.

Supports antimicrobial screening context; regioisomer and heterocycle identity alter profile.

Historical racemic data; L-hydrochloride-specific studies may differ.

Evidence Dimension	Growth inhibition potency (IC50) in microbial models
Target Compound Data	β-2-Furyl-DL-alanine: IC50 = 140 μg/7.2 mL (S. cerevisiae), 12.4 μg/7.2 mL (E. coli); toxicity reversed by phenylalanine
Comparator Or Baseline	β-3-Furylalanine: more toxic than β-2-isomer in E. coli, less toxic in L. arabinosus; β-2-Thienylalanine: similar antiphenylalanine potency but differential amino acid reversal pattern
Quantified Difference	β-2 vs. β-3 regioisomer toxicity inverted between E. coli and L. arabinosus; furyl vs. thienyl differential reversal by leucine, tryptophan, isoleucine, tyrosine
Conditions	Microbial growth inhibition assays; E. coli ATCC 9723, S. cerevisiae Fleischmann strain 139, L. arabinosus 17-5; phenylalanine supplementation for reversal

Why This Matters

For antimicrobial discovery or antimetabolite research, the 2-furyl regioisomer and L-configuration must be specified because regioisomer and heterocycle identity produce non-interchangeable biological activity profiles.

• [1] Dittmer K, et al. β-3-Furylalanine, a new analog of phenylalanine. Archives of Biochemistry and Biophysics. 1964. (Available via ScienceDirect: https://www.sciencedirect.com/science/article/abs/pii/0003986164902917). View Source
• [2] Frieden E, Hsu LT, Dittmer K. Enzymatic degradation of amino acid antagonists. Journal of Biological Chemistry. 1951;192(1):425-433. PMID: 14917690. View Source
• [3] Documents Delivered. The inhibition of microbial growth of beta-2-furylalanine (source document summary of Frieden/Dittmer comparative data). Available at: https://documentsdelivered.com/source/007/019/007019867.php. View Source

Application Scenarios Where (S)-2-Amino-3-(furan-2-yl)propanoic acid hydrochloride Provides Verifiable Differentiation

Furan-Oxidation Peptide Labeling and Macrocyclization via FuTine Chemistry

This compound is the prerequisite building block for FuTine-based peptide labeling and macrocyclization workflows. The 2-furyl side chain undergoes NBS-mediated oxidation to a pyrrole electrophile that traps lysine, cysteine, or exogenous thiol-amine pairs, enabling irreversible site-selective peptide modification, stapling, and macrocycle formation under physiological conditions [1]. The reaction is chemoselective over all other nucleophilic side chains (Cys, His, Lys, Arg, Ser, Tyr remain unmodified unless adjacent to furylalanine) [2]. Thienylalanine and phenylalanine cannot serve as substitutes because they lack the requisite furan oxygen for the oxidative rearrangement. Procurement of the L-enantiomer hydrochloride ensures both the correct stereochemistry and direct aqueous solubility for solid-phase incorporation and in vitro translation systems.

Antimetabolite Screening Programs Targeting Phenylalanine Utilization Pathways

The compound serves as a mechanistically characterized phenylalanine antimetabolite. Historical quantitative data establish that the 2-furyl regioisomer produces species-dependent growth inhibition (IC50 12.4 μg/7.2 mL in E. coli; 140 μg/7.2 mL in S. cerevisiae), with a toxicity reversal pattern that differs from 2-thienylalanine despite shared antiphenylalanine activity [3]. The regioisomer specificity (2-furyl vs. 3-furyl) further determines which microbial species are susceptible, providing a structurally defined tool compound for probing phenylalanine metabolism. Substitution with the 3-furyl regioisomer or thienyl analog will produce quantitatively different activity profiles, invalidating cross-study comparisons.

Solid-Phase Peptide Synthesis Requiring Furan-Modified Residues with Optimized Cleavage Protocols

When incorporating furylalanine into synthetic peptides via Fmoc-SPPS, the standard TFA cleavage cocktail must be reformulated to water + triisopropylsilane (TIS) or DODT in TFA to prevent furan degradation to bis-dithioacetal byproducts [4]. For sequences where furylalanine is placed at the acid-sensitive N-terminal position, proximate aromatic residues (e.g., phenylalanine, tyrosine) should be engineered into the sequence to provide aromatic capping stabilization [5]. These protocol modifications are mandatory for furylalanine and are not required for thienylalanine, phenylalanine, or other standard amino acids; failure to implement them results in reduced crude peptide purity and yield.

Natural Product-Inspired Bioactive Dipeptide Synthesis

The discovery of γ-L-glutamyl-L-2-furylalanine as a potent ant feeding deterrent (active at 1 μg/μL) from Agelastica alni larval secretion [6] establishes a natural product precedent for L-2-furylalanine-containing dipeptides as biologically active molecules. Synthetic efforts to produce this dipeptide or analogs thereof require the (S)-enantiomer hydrochloride as the chirally pure starting material, as the natural product's absolute L-configuration was confirmed by enantioselective GC [6]. The racemate or D-enantiomer would not replicate the natural feeding deterrent activity.

Application

Selection Property

Validation Focus

FuTine peptide labeling / macrocyclization

2-Furylalanine-containing sequence; L-configuration

Verify oxidative rearrangement to pyrrole electrophile with NBS; confirm chemoselectivity over competing nucleophiles

Antimetabolite screening studies

β-2-furyl regioisomer identity; enantiomeric form

Monitor species-dependent growth inhibition; confirm phenylalanine reversibility pattern

Fmoc-SPPS with furan-modified residues

Hydrochloride salt solubility; cleavage cocktail compatibility

Implement water+TIS or DODT cleavage; validate furan integrity post-cleavage

Natural product-inspired dipeptide synthesis

L-2-furylalanine stereochemistry; matched to γ-L-glutamyl conjugate

Confirm enantiomeric identity by chiral GC or polarimetry; assess feeding-deterrent assay response

• [1] Madder A, et al. Bioinspired one-pot furan-thiol-amine multicomponent reaction for making heterocycles and its applications. Nature Communications. 2023;14:4086. doi:10.1038/s41467-023-39708-7. View Source
• [2] Decoene KW, Vannecke W, Passioura T, Suga H, Madder A. Pyrrole-Mediated Peptide Cyclization Identified through Genetically Reprogrammed Peptide Synthesis. Biomedicines. 2018;6(4):99. doi:10.3390/biomedicines6040099. View Source
• [3] Frieden E, Hsu LT, Dittmer K. Enzymatic degradation of amino acid antagonists. Journal of Biological Chemistry. 1951;192(1):425-433. PMID: 14917690. View Source
• [4] Schulz A, Busmann A, Klüver E, Schnebel M, Adermann K. Stability and Cleavage Conditions of (2-Furyl)-L-Alanine-Containing Peptides. Protein & Peptide Letters. 2004;11(6):601-606. PMID: 15579131. View Source
• [5] Hoogewijs K, Deceuninck A, Madder A. Aromatic capping surprisingly stabilizes furan moieties in peptides against acidic degradation. Organic & Biomolecular Chemistry. 2012;10(20):3999-4002. doi:10.1039/C2OB25548K. View Source
• [6] Hilker M, et al. How to spoil the taste of insect prey? A novel feeding deterrent against ants released by larvae of the alder leaf beetle, Agelastica alni. ChemBioChem. 2010;11(12):1720-1726. doi:10.1002/cbic.201000130. PMID: 20632433. View Source